Cas no 330439-24-2 (3-Pyridinecarboxamide, 2-chloro-4,6-dimethyl-5-nitro-)

• Product Name: 3-Pyridinecarboxamide, 2-chloro-4,6-dimethyl-5-nitro-
• CAS No: 330439-24-2
• MF: C₈H₈ClN₃O₃
• MW: 229.620420455933
• CID: 1459859
• Update Time: 2024-08-25

3-Pyridinecarboxamide, 2-chloro-4,6-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-chloro-4,6-dimethyl-5-nitro-

• Inchi： 1S/C8H8ClN3O3/c1-3-5(8(10)13)7(9)11-4(2)6(3)12(14)15/h1-2H3,(H2,10,13)
• InChI Key： PVOYXCPVEASOOI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=C([N+]([O-])=O)C(C)=C1C(N)=O

Computed Properties

• Exact Mass: 229.02554

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Melting Point: 188-189 °C(Solv: ethanol (64-17-5))
• Boiling Point: 276.8±40.0 °C(Predicted)
• PSA: 99.12
• pka: 13.28±0.50(Predicted)